Cas no 116292-24-1 (Spirost-5-ene,3-methoxy-, (3b,25R)- (9CI))

• Product Name: Spirost-5-ene,3-methoxy-, (3b,25R)- (9CI)
• CAS No: 116292-24-1
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 98374
• PubChem ID: 53487831
• Update Time: 2025-04-18

Spirost-5-ene,3-methoxy-, (3b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirost-5-ene,3-methoxy-, (3b,25R)- (9CI)
• (3B,25R)-3-methoxy-Spirost-5-ene
• O-methyl 3-β-hydroxy-5-spirostene
• A-hydroxy-5-spirostene
• O-methyl 3-
• O-Methyl 3-hydroxy-5-spirostene
• DTXSID20705343
• (4S,5'R,7S,8R,9S,13R,16S)-16-methoxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]
• FT-0701704
• 116292-24-1
• O-methyl 3-beta-hydroxy-5-spirostene
• (3beta,8xi,9xi,14xi,22xi,25R)-3-Methoxyspirost-5-en

• Inchi： 1S/C28H44O3/c1-17-8-13-28(30-16-17)18(2)25-24(31-28)15-23-21-7-6-19-14-20(29-5)9-11-26(19,3)22(21)10-12-27(23,25)4/h6,17-18,20-25H,7-16H2,1-5H3/t17-,18+,20+,21?,22?,23?,24+,25+,26+,27+,28?/m1/s1
• InChI Key： FYKWZPWUJTYKJY-RAKZMQEMSA-N
• SMILES： O1C2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1CC1C3CC=C4C[C@H](CC[C@]4(C)C3CC[C@@]12C)OC

Computed Properties

• Exact Mass: 428.329
• Monoisotopic Mass: 428.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 6.2